3-[(4-Methylbenzyl)oxy]benzaldehyde

Specification

• CAS No.: 40359-58-8
• Molecular Formula: C15H14O2
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 3-[(4-methylphenyl)methoxy]benzaldehyde
• Standard InChI: InChI=1S/C15H14O2/c1-12-5-7-13(8-6-12)11-17-15-4-2-3-14(9-15)10-16/h2-10H,11H2,1H3
• Standard InChI Key: RALZJSWDPJNFQA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC2=CC=CC(=C2)C=O
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=CC(=C2)C=O

Introduction

3-[(4-Methylbenzyl)oxy]benzaldehyde is a chemical compound with the CAS number 40359-58-8. It is a derivative of benzaldehyde, featuring a 4-methylbenzyl group attached to the benzene ring via an ether linkage. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural properties.

Synthesis and Preparation

The synthesis of 3-[(4-Methylbenzyl)oxy]benzaldehyde typically involves the reaction of 3-hydroxybenzaldehyde with 4-methylbenzyl chloride or bromide in the presence of a base. This reaction forms the ether linkage between the benzaldehyde and the 4-methylbenzyl group.

Safety and Handling

Handling 3-[(4-Methylbenzyl)oxy]benzaldehyde requires caution due to its potential irritant properties. It is classified with hazard statements such as H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P264 (wash hands thoroughly after handling), and P280 (wear protective gloves/eye protection/face protection).

Hazard Statement	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation